11-Hydroxy-6,10-dimethylundeca-5,9-dien-2-one

• CAS No.: 93525-18-9
• Molecular Formula: C13H22O2
• Molecular Weight: 210.31 g/mol
• IUPAC Name: 11-hydroxy-6,10-dimethylundeca-5,9-dien-2-one
• InChI: InChI=1S/C13H22O2/c1-11(7-5-9-13(3)15)6-4-8-12(2)10-14/h7-8,14H,4-6,9-10H2,1-3H3
• InChI Key: BCFQXICYGQDFFM-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=O)C)CCC=C(C)CO

Description

11-Hydroxy-6,10-dimethylundeca-5,9-dien-2-one is an organic compound with the molecular formula C13H22O. It is also known by other names such as 6,10-Dimethyl-5,9-undecadien-2-one and Geranyl acetone . This compound is a colorless to slightly yellow liquid with a fresh floral but penetrating sweet-rosey aroma .

Preparation Methods

The synthesis of 11-Hydroxy-6,10-dimethylundeca-5,9-dien-2-one can be achieved through the reaction of linalool and ethyl acetoacetate with an alkaline catalyst, followed by rearrangement and decarboxylation . This method is commonly used in industrial production due to its efficiency and cost-effectiveness.

Chemical Reactions Analysis

11-Hydroxy-6,10-dimethylundeca-5,9-dien-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized by carotenoid oxygenase, leading to the formation of different products.

Reduction: It can be reduced under specific conditions to yield different derivatives.

Substitution: The compound can undergo substitution reactions with various reagents, leading to the formation of new compounds.

Common reagents used in these reactions include oxidizing agents like oxygen and reducing agents like hydrogen. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

11-Hydroxy-6,10-dimethylundeca-5,9-dien-2-one has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with various enzymes.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the perfumery industry for its pleasant aroma and as an intermediate in the synthesis of other fragrance compounds.

Mechanism of Action

The mechanism of action of 11-Hydroxy-6,10-dimethylundeca-5,9-dien-2-one involves its interaction with specific molecular targets and pathways. For example, it can be oxidized by carotenoid oxygenase, leading to the formation of different products . The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

11-Hydroxy-6,10-dimethylundeca-5,9-dien-2-one is similar to other compounds such as:

6,10-Dimethyl-5,9-undecadien-2-one:

Dihydropseudoionone: Another related compound with similar chemical properties.

The uniqueness of this compound lies in its specific chemical structure and the resulting properties, which make it valuable for various applications in chemistry, biology, medicine, and industry.